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Compound of Interest

Compound Name: 4-Mma-nbome

Cat. No.: B15293131 Get Quote

For Immediate Release

As a premier partner to the scientific community, we are dedicated to providing essential safety

information that extends beyond the point of purchase. This document outlines the proper

disposal procedures for 4-Mma-nbome, a research chemical for which detailed toxicological

and environmental impact data is not widely available. Adherence to these guidelines is critical

for ensuring laboratory safety and environmental protection.

The physiological and toxicological properties of 4-Mma-nbome are not well-documented.[1][2]

[3][4] Therefore, it must be handled as a hazardous substance, with all disposal protocols

reflecting a high degree of caution. Under no circumstances should this compound or its

containers be disposed of in standard trash or via sanitary sewer systems.[5][6]

Chemical and Physical Properties
A summary of the known chemical and physical properties of 4-Mma-nbome is provided below

to inform safe handling and disposal decisions.
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Property Value

Molecular Formula C₁₉H₂₅NO[7][8]

Molecular Weight 283.4 g/mol [7]

Appearance Crystalline solid (hydrochloride form)[2][4]

Solubility (hydrochloride form)
DMF: 25-30 mg/ml, DMSO: 30 mg/ml, Ethanol:

20-30 mg/ml, PBS (pH 7.2): 10 mg/ml[1][2][3][4]

Storage Temperature -20°C[1][2][3]

Step-by-Step Disposal Protocol for 4-Mma-nbome
This protocol is designed to provide a clear, actionable workflow for the safe disposal of 4-
Mma-nbome and associated waste.

1. Personal Protective Equipment (PPE): Before handling 4-Mma-nbome in any form (pure

compound, solutions, or contaminated materials), at a minimum, personnel must wear:

Safety goggles

Chemical-resistant gloves (nitrile or neoprene)

A lab coat

2. Waste Segregation and Collection:

Solid Waste: Collect pure 4-Mma-nbome, contaminated personal protective equipment (e.g.,

gloves, weigh boats), and any other solid materials that have come into contact with the

compound in a dedicated, clearly labeled hazardous waste container. The container should

be made of a compatible material (e.g., high-density polyethylene) and have a secure, tight-

fitting lid.

Liquid Waste: Collect all solutions containing 4-Mma-nbome in a separate, clearly labeled

hazardous waste container. Do not mix with other solvent waste streams unless explicitly

permitted by your institution's Environmental Health & Safety (EH&S) department. The

container should be leak-proof and stored in secondary containment to prevent spills.
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Sharps Waste: Any needles, syringes, or other sharp implements contaminated with 4-Mma-
nbome must be disposed of in a designated sharps container that is puncture-resistant and

leak-proof.[5] This container should also be labeled as hazardous chemical waste.

3. Labeling of Hazardous Waste: All waste containers must be clearly labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: "4-Mma-nbome" or "N-[(2-methoxyphenyl)methyl]-N-methyl-1-(4-

methylphenyl)propan-2-amine"

The approximate concentration and quantity of the waste

The date the waste was first added to the container

The name and contact information of the generating researcher or lab

4. Storage of Hazardous Waste: Store all 4-Mma-nbome waste in a designated, secure area

away from general laboratory traffic. This area should be well-ventilated and have secondary

containment. Do not store incompatible chemicals together.

5. Arranging for Professional Disposal: Contact your institution's Environmental Health & Safety

(EH&S) department or a licensed hazardous waste disposal contractor to arrange for the

pickup and disposal of the 4-Mma-nbome waste.[9][10] As a psychoactive substance,

incineration is the generally accepted method of destruction for such compounds.[11] Do not

attempt to treat or neutralize the chemical in the lab without specific, validated procedures and

EH&S approval.

Experimental Protocol: Decontamination of
Glassware
This protocol details the steps for decontaminating glassware that has been in contact with 4-
Mma-nbome.

Initial Rinse: In a fume hood, carefully rinse the glassware three times with a suitable solvent

in which 4-Mma-nbome is soluble (e.g., ethanol or acetone). Collect all rinsate in a
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designated hazardous liquid waste container.

Soaking: Submerge the rinsed glassware in a basic solution (e.g., a solution of sodium

hydroxide or a commercially available laboratory cleaning solution) and sonicate for at least

30 minutes.

Final Rinse: Remove the glassware from the soaking solution and rinse thoroughly with

deionized water.

Drying: Allow the glassware to air dry completely or place it in a drying oven.

Logical Workflow for 4-Mma-nbome Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 4-Mma-nbome waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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